![molecular formula C25H25FN4O3 B3956575 5-[4-(4-fluorobenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline](/img/structure/B3956575.png)
5-[4-(4-fluorobenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline
Overview
Description
5-[4-(4-fluorobenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline, commonly referred to as FEN, is a chemical compound that has been studied extensively for its potential use in scientific research. FEN is a member of the phenylpiperazine class of compounds and is structurally similar to other well-known phenylpiperazines such as TFMPP and mCPP.
Mechanism of Action
The mechanism of action of FEN is thought to involve its binding to serotonin receptors in the brain, leading to the activation of downstream signaling pathways. This activation can result in a range of effects, including changes in mood, cognition, and behavior.
Biochemical and Physiological Effects
Studies have shown that FEN can have a range of biochemical and physiological effects, including alterations in neurotransmitter release, changes in blood pressure and heart rate, and alterations in brain activity as measured by functional imaging techniques.
Advantages and Limitations for Lab Experiments
One advantage of using FEN in scientific research is its potent and selective activity at serotonin receptors, which can allow for the investigation of specific serotonin-related pathways and their effects on behavior and physiology. However, a limitation of using FEN is its potential for off-target effects and interactions with other neurotransmitter systems, which can complicate the interpretation of results.
Future Directions
There are several potential future directions for research on FEN, including investigations into its effects on specific brain regions and circuits, as well as its potential use in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies may be needed to fully elucidate the mechanisms underlying FEN's effects on neurotransmitter systems and their downstream effects on behavior and physiology.
Scientific Research Applications
FEN has been used in a variety of scientific research applications, including studies of its effects on the central nervous system. Specifically, FEN has been shown to act as a potent serotonin receptor agonist, with a particular affinity for the 5-HT1A and 5-HT2A receptors.
properties
IUPAC Name |
(4-fluorophenyl)-[4-[4-nitro-3-(2-phenylethylamino)phenyl]piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25FN4O3/c26-21-8-6-20(7-9-21)25(31)29-16-14-28(15-17-29)22-10-11-24(30(32)33)23(18-22)27-13-12-19-4-2-1-3-5-19/h1-11,18,27H,12-17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGDUPHRTVPUMKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCCC3=CC=CC=C3)C(=O)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25FN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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